Cas no 154475-18-0 (1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester)
154475-18-0 structure
Product Name:1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester
CAS No:154475-18-0
MF:C8H12N2O2
MW:168.193081855774
CID:106587
PubChem ID:10261481
Update Time:2025-04-18
1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester
- 1H-Imidazole-2-carboxylicacid, 1-methyl-, 1-methylethyl ester
- 1H-Imidazole-2-carboxylicacid,1-methyl-,1-methylethylester(9CI)
- Isopropyl 1-methyl-1H-imidazole-2-carboxylate
- 154475-18-0
- Propan-2-yl 1-methylimidazole-2-carboxylate
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- Inchi: 1S/C8H12N2O2/c1-6(2)12-8(11)7-9-4-5-10(7)3/h4-6H,1-3H3
- InChI Key: LQZNHBSPQQLNKZ-UHFFFAOYSA-N
- SMILES: O(C(C1=NC=CN1C)=O)C(C)C
Computed Properties
- Exact Mass: 168.09000
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12000
- LogP: 0.98530
1-methyl-1H-Imidazole-2-carboxylic acid 1-methylethyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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